Cas no 1796959-63-1 (3-Hydroxypyrrolidine-3-carboxamide hydrochloride)

• Product Name: 3-Hydroxypyrrolidine-3-carboxamide hydrochloride
• CAS No: 1796959-63-1
• MF: C₅H₁₁ClN₂O₂
• MW: 166.606040239334
• CID: 5718969
• PubChem ID: 75509976
• Update Time: 2025-10-31

3-Hydroxypyrrolidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-172481
• 3-hydroxypyrrolidine-3-carboxamide;hydrochloride
• 1796959-63-1
• 3-hydroxypyrrolidine-3-carboxamide hydrochloride
• 3-hydroxypyrrolidine-3-carboxamidehydrochloride
• Z1809367630
• AKOS026742444
• 3-Hydroxypyrrolidine-3-carboxamide hydrochloride

• Inchi： 1S/C5H10N2O2.ClH/c6-4(8)5(9)1-2-7-3-5;/h7,9H,1-3H2,(H2,6,8);1H
• InChI Key： FTGOJMYIVJLQEY-UHFFFAOYSA-N
• SMILES： Cl.OC1(C(N)=O)CNCC1

Computed Properties

• Exact Mass: 166.0509053g/mol
• Monoisotopic Mass: 166.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-Hydroxypyrrolidine-3-carboxamide hydrochloride

Introduction to 3-Hydroxypyrrolidine-3-carboxamide hydrochloride (CAS No. 1796959-63-1) in Modern Chemical and Pharmaceutical Research

3-Hydroxypyrrolidine-3-carboxamide hydrochloride, identified by the chemical abstracts service number 1796959-63-1, is a compound of significant interest in the realm of medicinal chemistry and pharmacology. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 3-hydroxypyrrolidine-3-carboxamide hydrochloride incorporates both hydroxyl and carboxamide functional groups, features that contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for the development of novel pharmaceutical agents targeting various physiological pathways.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, a critical factor for formulation development in drug delivery systems. This solubility profile is particularly advantageous for designing oral or injectable medications, where bioavailability and pharmacokinetic profiles are paramount. The compound’s ability to interact with biological targets is further modulated by its chiral center, if present, which can influence its enantiomeric purity and therapeutic efficacy.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as intermediates in the synthesis of bioactive molecules. Specifically, 3-hydroxypyrrolidine-3-carboxamide hydrochloride has been explored as a potential lead compound in the quest for new treatments for neurological disorders, cardiovascular diseases, and inflammatory conditions. Its structural similarity to known pharmacophores allows researchers to leverage existing knowledge while exploring novel modifications that could enhance target specificity and reduce side effects.

One of the most compelling aspects of 3-hydroxypyrrolidine-3-carboxamide hydrochloride is its versatility as a building block in medicinal chemistry. The presence of both a hydroxyl group and a carboxamide moiety provides multiple sites for chemical modification, enabling the synthesis of libraries of derivatives with tailored biological activities. For instance, researchers have investigated analogs of this compound that exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation and pain signaling pathways.

Recent advances in computational chemistry have also facilitated the design of more efficient synthetic routes to 3-hydroxypyrrolidine-3-carboxamide hydrochloride and its derivatives. Techniques such as molecular docking and virtual screening allow scientists to predict the binding affinity of candidate compounds to biological targets with high precision. This approach has accelerated the discovery process by enabling the rapid evaluation of large chemical libraries, thereby identifying promising candidates for further experimental validation.

The pharmacological evaluation of 3-hydroxypyrrolidine-3-carboxamide hydrochloride has revealed several intriguing properties that warrant further investigation. Preclinical studies have suggested that this compound may possess neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer’s or Parkinson’s disease. The ability of pyrrolidine derivatives to modulate neurotransmitter systems has been well-documented, and 3-hydroxypyrrolidine-3-carboxamide hydrochloride appears to be no exception.

Additionally, the compound has shown promise in models of cardiovascular disease, where it may help mitigate oxidative stress and inflammation associated with atherosclerosis. The carboxamide group is particularly relevant here, as it can engage in hydrogen bonding interactions with biological targets, thereby stabilizing enzyme-substrate complexes or modulating receptor activity. Such interactions are critical for achieving high selectivity and efficacy in drug design.

The synthesis of 3-hydroxypyrrolidine-3-carboxamide hydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as hydroxylation or amidation. Advances in catalytic processes have enabled more sustainable synthetic routes, reducing waste generation and improving atom economy—a principle that aligns with green chemistry initiatives.

The analytical characterization of this compound is equally important, ensuring that its identity and purity meet pharmaceutical standards before proceeding to biological testing. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess impurity profiles. These analytical methods provide robust data supporting the compound’s suitability for further development.

In conclusion, 3-Hydroxypyrrolidine-3-carboxamide hydrochloride (CAS No. 1796959-63-1) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemistry innovation, with potential applications spanning multiple disease areas. As research continues to uncover new biological activities associated with pyrrolidine derivatives, 3-hydroxypyrrolidine-3-carboxamide hydrochloride is poised to play an important role in shaping future pharmaceutical discoveries.